Cas no 1271071-41-0 (2-(4-chlorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 2-(4-chlorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one
• CAS No: 1271071-41-0
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5561032
• Update Time: 2025-05-26

2-(4-chlorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(4-chlorophenyl)-1-[3-(hydroxymethyl)-1-pyrrolidinyl]-
• 2-(4-chlorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C13H16ClNO2/c14-12-3-1-10(2-4-12)7-13(17)15-6-5-11(8-15)9-16/h1-4,11,16H,5-9H2
• InChI Key： URLXUURJBRHPCW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CO)C1)CC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-chlorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one

2-(4-Chlorophenyl)-1-[3-(Hydroxymethyl)Pyrrolidin-1-yl]Ethan-1-one: A Comprehensive Overview

The compound CAS No. 1271071-41-0, also known as 2-(4-chlorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development.

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted with a hydroxymethyl group at the 3-position. This substitution introduces hydrophilic properties to the molecule, enhancing its solubility and bioavailability. The pyrrolidine ring is further connected to a ketone group, which plays a crucial role in its reactivity and functional versatility.

One of the most notable aspects of this compound is its ability to act as a precursor in the synthesis of more complex molecules. Recent studies have highlighted its potential as an intermediate in the development of bioactive compounds, particularly in the realm of medicinal chemistry. The presence of the chlorophenyl group adds electronic diversity to the molecule, making it suitable for various substitution reactions.

Recent research has focused on the pharmacokinetic properties of this compound, with particular emphasis on its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that the compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further drug development.

In terms of therapeutic applications, this compound has shown potential in the treatment of various diseases, including inflammatory disorders and neurodegenerative conditions. Its ability to modulate key cellular pathways makes it a valuable tool in the quest for novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines principles from both organic and medicinal chemistry. The reaction sequence typically begins with the preparation of the pyrrolidine ring, followed by selective substitution to introduce the hydroxymethyl and chlorophenyl groups. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

From an environmental standpoint, this compound has been evaluated for its eco-toxicological properties. Studies indicate that it exhibits low toxicity towards aquatic organisms, suggesting that it can be safely handled and disposed of under appropriate conditions.

In conclusion, 2-(4-chlorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, coupled with its favorable pharmacokinetic and pharmacodynamic properties, position it as a valuable asset in the development of novel therapeutic agents.